5,11,17,23-Tetranitro-25,26,27,28-tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5
5,11,17,23-Tetranitro-25,26,27,28-tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5
Brand Name:
Vulcanchem
CAS No.:
109051-62-9
VCID:
VC0010787
InChI:
InChI=1S/C28H20N4O12/c33-25-13-1-14-6-22(30(39)40)8-16(26(14)34)3-18-10-24(32(43)44)12-20(28(18)36)4-19-11-23(31(41)42)9-17(27(19)35)2-15(25)7-21(5-13)29(37)38/h5-12,33-36H,1-4H2
SMILES:
C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)[N+](=O)[O-])CC5=C(C1=CC(=C5)[N+](=O)[O-])O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C28H20N4O12
Molecular Weight:
604.5 g/mol
5,11,17,23-Tetranitro-25,26,27,28-tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5
CAS No.: 109051-62-9
Main Products
VCID: VC0010787
Molecular Formula: C28H20N4O12
Molecular Weight: 604.5 g/mol
CAS No. | 109051-62-9 |
---|---|
Product Name | 5,11,17,23-Tetranitro-25,26,27,28-tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5 |
Molecular Formula | C28H20N4O12 |
Molecular Weight | 604.5 g/mol |
IUPAC Name | 5,11,17,23-tetranitropentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,26,27,28-tetrol |
Standard InChI | InChI=1S/C28H20N4O12/c33-25-13-1-14-6-22(30(39)40)8-16(26(14)34)3-18-10-24(32(43)44)12-20(28(18)36)4-19-11-23(31(41)42)9-17(27(19)35)2-15(25)7-21(5-13)29(37)38/h5-12,33-36H,1-4H2 |
Standard InChIKey | FEWUPZXDXAWOFQ-UHFFFAOYSA-N |
SMILES | C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)[N+](=O)[O-])CC5=C(C1=CC(=C5)[N+](=O)[O-])O)O)[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES | C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)[N+](=O)[O-])CC5=C(C1=CC(=C5)[N+](=O)[O-])O)O)[N+](=O)[O-])[N+](=O)[O-] |
PubChem Compound | 10886575 |
Last Modified | Nov 11 2021 |
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